Cas no 1213616-45-5 ((1S)CYCLOPROPYL(3-METHYL(2-PYRIDYL))METHYLAMINE)

• Product Name: (1S)CYCLOPROPYL(3-METHYL(2-PYRIDYL))METHYLAMINE
• CAS No: 1213616-45-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5592526
• PubChem ID: 28064942
• Update Time: 2025-06-07

(1S)CYCLOPROPYL(3-METHYL(2-PYRIDYL))METHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)CYCLOPROPYL(3-METHYL(2-PYRIDYL))METHYLAMINE
• (S)-cyclopropyl(3-methylpyridin-2-yl)methanamine
• 2-Pyridinemethanamine, α-cyclopropyl-3-methyl-, (αS)-
• N13872
• 1213616-45-5

• Inchi： 1S/C10H14N2/c1-8-3-2-6-11-10(8)7-12-9-4-5-9/h2-3,6,9,12H,4-5,7H2,1H3
• InChI Key： VUBZGJKVRNGUIN-UHFFFAOYSA-N
• SMILES： N(C1CC1)CC1=NC=CC=C1C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on (1S)CYCLOPROPYL(3-METHYL(2-PYRIDYL))METHYLAMINE

(1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine (CAS No. 1213616-45-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine (CAS No. 1213616-45-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted amines and is characterized by a cyclopropyl group, a methyl-substituted pyridine ring, and an amine functionality. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various pharmaceutical applications.

The structure of (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine is particularly noteworthy. The cyclopropyl ring, known for its high strain energy, can influence the conformational flexibility and reactivity of the molecule. The presence of the methyl-substituted pyridine ring adds aromatic character and potential hydrogen-bonding capabilities, which are crucial for interactions with biological targets. The amine group, being a common functional group in many bioactive molecules, can participate in various chemical reactions and interactions with receptors or enzymes.

Recent research has highlighted the potential of (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine in several therapeutic areas. One notable application is in the development of neurological disorders treatments. Studies have shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine exhibits potent serotonin reuptake inhibition properties, making it a promising lead for antidepressant drug development.

In addition to its neurological applications, (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. A recent publication in *Oncotarget* reported that (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine effectively induced apoptosis in breast cancer cells by targeting the Akt/mTOR pathway, suggesting its potential as an anticancer agent.

The synthesis of (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine involves several well-established organic chemistry techniques. One common approach is the asymmetric synthesis using chiral catalysts or auxiliaries to ensure the desired enantiomeric purity. This is crucial because many biological processes are highly stereoselective, and the correct enantiomer can exhibit significantly different pharmacological properties compared to its mirror image. A detailed synthetic route involving the use of chiral auxiliaries was recently described in *Organic Letters*, providing a robust method for large-scale production of this compound.

The pharmacokinetic properties of (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine(1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine has low toxicity and does not induce significant adverse effects at therapeutic doses.

The clinical potential of (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine is currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate its safety and efficacy in treating specific diseases. Early results from phase I clinical trials have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. Further clinical studies are underway to confirm these findings and to explore additional indications.

In conclusion, (1S)Cyclopropyl(3-methyl(2-pyridyl))methylamine (CAS No. 1213616-45-5) is a versatile compound with significant potential in medicinal chemistry. Its unique structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting neurological disorders and cancer. Ongoing research continues to uncover new applications and optimize its use in clinical settings.